Cas no 114252-51-6 (4-Propyl-5-sulfanyl-4H-1,2,4-triazol-3-ol)

• Product Name: 4-Propyl-5-sulfanyl-4H-1,2,4-triazol-3-ol
• CAS No: 114252-51-6
• MF: C₅H₉N₃OS
• MW: 159.209459066391
• CID: 2857088
• PubChem ID: 2369676
• Update Time: 2025-04-21

4-Propyl-5-sulfanyl-4H-1,2,4-triazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-Propyl-5-sulfanyl-4H-1,2,4-triazol-3-ol
• SCHEMBL8646909
• 4-propyl-5-sulfanylidene-1,2,4-triazolidin-3-one
• Z314789860
• G33329
• 114252-51-6
• AKOS000117904
• EN300-05492
• HMS1757N07
• 5-Mercapto-4-propyl-4H-[1,2,4]triazol-3-ol

• Inchi： 1S/C5H9N3OS/c1-2-3-8-4(9)6-7-5(8)10/h2-3H2,1H3,(H,6,9)(H,7,10)
• InChI Key： GHCGODLOVBNJQV-UHFFFAOYSA-N
• SMILES： S=C1NNC(N1CCC)=O

Computed Properties

• Exact Mass: 159.04663309g/mol
• Monoisotopic Mass: 159.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.5Ų